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Compound of Interest |

Compound Name: 4-(4-Phenoxyphenyl)butanoic acid
CAS No.: 6958-94-7
Cat. No.: B1361623

Get Quote

Executive Summary & Chemical Identity

Benzenebutanoic acid, 4-phenoxy- (commonly referred to as 4-(4-phenoxyphenyl)butanoic
acid) is a highly lipophilic arylbutyric acid derivative. In medicinal chemistry and drug
development, arylbutyric acids are privileged scaffolds, frequently serving as critical
intermediates in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs), histone
deacetylase (HDAC) inhibitors, and Peroxisome Proliferator-Activated Receptor (PPAR)
agonists.

The presence of the bulky, flexible phenoxy group at the para position of the phenyl ring
distinguishes this compound from rigid biphenyl analogs (such as the NSAID Fenbufen). This
structural modification significantly alters the molecule's rotational degrees of freedom,
lipophilicity, and target-binding thermodynamics, making it a valuable asset for researchers
designing novel therapeutics with enhanced membrane permeability and unique receptor-
binding profiles.
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Physicochemical Properties & Computational Data

Understanding the physicochemical baseline of 4-(4-phenoxyphenyl)butanoic acid is critical
for predicting its pharmacokinetic behavior and optimizing synthetic workflows. The table below
consolidates the core quantitative data retrieved from authoritative databases[1].

Structural/Functional

Property Value L
Implication
4-(4-phenoxyphenyl)butanoic Standardized nomenclature for
IUPAC Name . -
acid regulatory filings.
CAS Number 6958-94-7 Unique chemical identifier[1].
Indicates a high carbon-to-
Molecular Formula C16H1603 ]
heteroatom ratio.
Ideal for small-molecule drug
Molecular Weight 256.30 g/mol design (Lipinski's Rule of 5
compliant)[1].
Target mass for high-resolution
Exact Mass 256.1099 Da mass spectrometry (HRMS)
validation[1].
High lipophilicity; predicts
XLogP3 3.9 excellent lipid bilayer
penetration[1].
Low TPSA,; suggests high
Topological Polar Surface Area  46.5 A2 potential for blood-brain barrier
(BBB) crossing[1].
High conformational flexibility
Rotatable Bonds 6 for induced-fit receptor

binding[1].

Chemical Synthesis & Manufacturing Protocols
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The synthesis of 4-(4-phenoxyphenyl)butanoic acid is typically achieved through a highly
reliable two-step sequence: a Friedel-Crafts acylation followed by a carbonyl reduction. This
pathway is designed to be a self-validating system, where the progression of intermediates can
be strictly monitored and isolated.
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Figure 1: Two-step synthetic workflow for 4-(4-phenoxyphenyl)butanoic acid.

Step 1: Friedel-Crafts Acylation

Objective: Generate the intermediate via electrophilic aromatic substitution[2].
Protocol:

e Preparation: In a flame-dried, nitrogen-purged round-bottom flask, dissolve diphenyl ether
(1.0 eq) and succinic anhydride (1.1 eq) in anhydrous dichloromethane (DCM).

» Activation: Cool the system to 0°C. Slowly add anhydrous aluminum chloride (AICIs, 2.2 eq)
in portions.

o Expertise & Causality: Exactly 2.2 equivalents of AICIs are required. The first equivalent
coordinates with succinic anhydride to generate the highly reactive acylium ion. The
second equivalent coordinates with the newly formed ketone carbonyl of the product,
preventing product inhibition and driving the reaction to completion.

» Propagation: Remove the ice bath and stir at room temperature for 4-6 hours.

o Expertise & Causality: The phenoxy group is strongly activating and ortho/para-directing.
However, due to the severe steric bulk of the phenoxy substituent, electrophilic attack is
directed almost exclusively to the para position, ensuring high regiochemical purity.
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e Quenching & Isolation: Pour the mixture over crushed ice containing 1M HCI to decompose
the aluminum complex. Extract with ethyl acetate, wash with brine, dry over Na=SOa4, and
concentrate. Recrystallize from ethanol/water to yield the pure keto-acid.

Step 2: Wolff-Kishner Reduction

Objective: Fully reduce the ketone to a methylene group without cleaving the sensitive diaryl
ether bond.

Protocol:

o Hydrazone Formation: Dissolve the keto-acid intermediate (1.0 eq) in diethylene glycol. Add
hydrazine hydrate (N2H4-H20, 3.0 eq) and potassium hydroxide (KOH, 3.0 eq). Heat to
150°C for 2 hours to form the hydrazone intermediate.

o Nitrogen Extrusion: Slowly raise the temperature to 200°C by distilling off water and excess
hydrazine. Maintain for 3-4 hours.

o Expertise & Causality: The Wolff-Kishner method (base-catalyzed) is deliberately chosen
over the Clemmensen reduction (acid-catalyzed). Prolonged exposure to the harsh, boiling
hydrochloric acid required in Clemmensen conditions poses a theoretical risk of
protonating and cleaving the diaryl ether linkage. The alkaline Wolff-Kishner conditions
safely deprotonate the hydrazone, driving the irreversible extrusion of nitrogen gas to yield
the alkane.

o Workup: Cool the mixture, dilute with water, and acidify to pH 2 with 6M HCI. Filter the
resulting white precipitate and recrystallize from aqueous ethanol to yield the final 4-(4-
phenoxyphenyl)butanoic acid[1].

Biological Activity & Pharmacological Potential

The structural topology of 4-(4-phenoxyphenyl)butanoic acid makes it a highly versatile
pharmacophore with several documented and theoretical applications in drug discovery.

Antibacterial Properties

Research indicates that[3]. The mechanism of action is likely tied to its amphiphilic nature. The
highly lipophilic biphenyl-ether tail (XLogP3 = 3.9) allows the molecule to intercalate into
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bacterial lipid bilayers, while the hydrophilic carboxylic acid head disrupts local pH gradients
and membrane integrity, leading to increased permeability and cell death.

Epigenetic Modulation (HDAC Inhibition)

Arylbutyric acids (such as the FDA-approved 4-phenylbutyrate) are well-characterized pan-
HDAC inhibitors. The addition of a phenoxy group extends the hydrophobic tail, potentially
allowing for deeper insertion into the narrow, hydrophobic active site channel of Class | and Il
histone deacetylases.
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Figure 2: Theoretical pharmacological pathway for HDAC inhibition by arylbutyric acids.

Analytical Characterization & Validation
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To ensure the trustworthiness of the synthesized batch, a self-validating analytical suite must
be employed to confirm the success of the reduction and the integrity of the ether bond:

e 1H NMR (400 MHz, CDCIs): The success of the Wolff-Kishner reduction is definitively
confirmed by the complete disappearance of the triplet at ~3.3 ppm (protons adjacent to the
ketone in the precursor) and the emergence of a continuous aliphatic spin system. Look for a
quintet at ~2.0 ppm (C-3 protons), a triplet at ~2.4 ppm (C-a protons adjacent to the
carboxylic acid), and a triplet at ~2.6 ppm (C-y protons benzylic to the aromatic ring). The
phenoxy and phenyl protons will appear as a complex multiplet between 6.9 and 7.4 ppm.

e LC-MS (ESI-): The compound readily ionizes in negative mode. A dominant peak at m/z
255.1 ([M-H]") validates the exact mass of 256.1099 Da[1].

e IR Spectroscopy: A broad O-H stretch (2500-3000 cm~1) and a sharp C=0 stretch (~1710
cm~1) confirm the presence of the carboxylic acid, while the absence of a second carbonyl
stretch (~1680 cm~1) confirms the complete reduction of the ketone intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Benzenebutanoic acid, 4-phenoxy-: A Comprehensive
Technical Guide on Properties, Synthesis, and Applications]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1361623/docs#benzenebutanoic-
acid-4-phenoxy-a-comprehensive-technical-guide-on-properties-synthesis-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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